Cas no 1202029-50-2 (1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol)

• Product Name: 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol
• CAS No: 1202029-50-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 5053849
• Update Time: 2025-07-02

1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol
• 3-(4-METHYLPHENYL)-1-PHENYLPYRAZOL-4-OL

• Inchi： 1S/C16H14N2O/c1-12-7-9-13(10-8-12)16-15(19)11-18(17-16)14-5-3-2-4-6-14/h2-11,19H,1H3
• InChI Key： OPEUENINDJXAIV-UHFFFAOYSA-N
• SMILES： OC1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 3.6
• Topological Polar Surface Area: 38

Additional information on 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol

Comprehensive Overview of 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol (CAS No. 1202029-50-2): Properties, Applications, and Industry Insights

1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol (CAS No. 1202029-50-2) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a phenyl and a p-tolyl group attached to the pyrazole core, has garnered significant attention due to its potential in drug discovery and functional material development. The CAS registry number 1202029-50-2 serves as a unique identifier for this chemical entity, ensuring precise tracking in global databases.

In recent years, the demand for pyrazole derivatives like 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in oncology and autoimmune disease research. The compound's ability to modulate enzymatic activity makes it a promising candidate for targeted therapies, aligning with the growing trend of personalized medicine. Moreover, its structural features contribute to improved bioavailability and metabolic stability, key factors in modern drug design.

The synthesis of 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol typically involves cyclocondensation reactions between hydrazines and β-diketones, a process optimized for high yield and purity. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its molecular integrity. These quality control measures are critical given the compound's potential use in high-value applications, including fluorescence probes and organic electronic materials, where even minor impurities can significantly impact performance.

From an industrial perspective, CAS 1202029-50-2 represents a niche but growing segment in fine chemicals. Manufacturers are increasingly adopting green chemistry principles in its production, responding to the pharmaceutical industry's emphasis on sustainable synthesis. This aligns with broader environmental, social, and governance (ESG) trends influencing chemical procurement decisions. The compound's stability under various conditions also makes it suitable for long-term storage and global distribution, addressing supply chain challenges faced by research institutions.

Emerging research suggests potential applications of 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol in corrosion inhibition and polymer stabilization, expanding its relevance beyond life sciences. These developments coincide with increased searches for multi-functional additives in material science forums. Furthermore, the compound's structure-activity relationship (SAR) studies contribute valuable data to cheminformatics databases, supporting machine learning approaches in molecular design—a rapidly growing intersection between chemistry and artificial intelligence.

Regulatory aspects surrounding 1202029-50-2 remain favorable, with no significant restrictions reported in major chemical inventories. However, users should consult regional REACH compliance guidelines and laboratory safety protocols when handling this material. The compound's Material Safety Data Sheet (MSDS) provides essential information on proper storage conditions (typically room temperature in airtight containers) and personal protective equipment recommendations.

Market analysts note steady growth in the pyrazole derivatives sector, with 1-Phenyl-3-p-tolyl-1H-pyrazol-4-ol benefiting from increased R&D investment in small molecule therapeutics. Pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels (typically 95%-99%) and order quantities. Several specialty chemical suppliers now offer custom synthesis services for this compound, catering to the demand for tailor-made intermediates in drug development pipelines.

Future prospects for CAS 1202029-50-2 appear promising, particularly in photodynamic therapy research and OLED materials development. Its electron-donating properties and planar molecular geometry make it an interesting subject for optoelectronic applications. As patent filings referencing this compound increase, particularly in bioconjugation techniques and prodrug formulations, its commercial importance is expected to rise correspondingly in coming years.